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Compound of Interest

Compound Name: Furandiol
CAS No.: 59684-34-3
Cat. No.: B14608840
Get Quote
. J

This guide provides critical safety, handling, and disposal information for Furandiol, also
known as Furaneol. Adherence to these protocols is essential for ensuring a safe laboratory
environment for researchers, scientists, and drug development professionals. A thorough risk
assessment should always be conducted prior to beginning any work.

Hazard Summary

Furandiol presents several potential hazards:

Skin Irritation: Can cause skin irritation.[1]

Serious Eye Damage/Irritation: Poses a risk of serious eye irritation and potential eye
damage.[1][2][3]

Allergic Skin Reaction: May cause an allergic skin reaction.[1][2][3]

Respiratory Irritation: May cause irritation to the respiratory system.[1][4]

Harmful if Swallowed: Oral ingestion can be harmful.[4][5]
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Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Furandiol. The

specific level of protection should be determined by a site-specific risk assessment.

PPE Category

Item

Specification

Eye and Face Protection

Safety Glasses with Side
Shields

Must conform to EN166 or be
NIOSH approved.[1]

Face Shield

Recommended when there is

a splash hazard.[1]

Hand Protection

Chemical-Resistant Gloves

Nitrile or butyl rubber gloves
are suitable. Gloves must be
inspected for integrity before
each use.[1][4]

Body Protection

Laboratory Coat or Chemical-

Resistant Apron

Essential to prevent skin
contact.[1][6]

Chemical-Resistant Clothing

For larger quantities or
situations with a high splash
potential, overalls, a long-
sleeved jacket, or disposable

coveralls may be necessary.[1]

Respiratory Protection

Air-Purifying Respirator

A NIOSH-approved respirator
with appropriate cartridges
should be used if working
outside of a certified chemical
fume hood or if dusts or

aerosols may be generated.[1]

Experimental Protocols: Safe Handling and Disposal

Handling Protocol:

e Preparation:

© 2026 BenchChem. All rights reserved. 2/7

Tech Support


https://www.benchchem.com/product/b14608840/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-furandiol
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_5_Furandione_3_pentyl.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_5_Furandione_3_pentyl.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_5_Furandione_3_pentyl.pdf
https://perfumersupplyhouse.com/wp-content/uploads/2015/01/FURANEOL-MSDS.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_5_Furandione_3_pentyl.pdf
https://cms.ctahr.hawaii.edu/epp/Education/Study-Guide-Packets/APC-Core/APC-Unit7
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_5_Furandione_3_pentyl.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_5_Furandione_3_pentyl.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14608840?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Ensure that a safety shower and eyewash station are readily accessible and have been

[e]

recently tested.[1]

[e]

Work should be conducted in a well-ventilated area, preferably within a certified chemical
fume hood.[1]

[e]

Assemble all necessary equipment and reagents before commencing work.

o

Thoroughly inspect all PPE for any damage before donning.

e Donning PPE:
o Put on alab coat or apron.
o Don safety glasses with side shields. If a splash hazard exists, also don a face shield.
o Don the appropriate chemical-resistant gloves.

e Chemical Handling:

o

Carefully open the Furandiol container, avoiding the inhalation of any vapors or dust.

[¢]

Dispense the required amount of the chemical, keeping the container opening away from
your face.

[¢]

Tightly close the container immediately after use.[1]

[¢]

Avoid all contact with skin and eyes.
Disposal Plan:

» Dispose of Furandiol and any contaminated materials in accordance with all local, regional,
national, and international regulations.[2][4]

e Do not allow the product to enter drains or water systems.[3][5]

o Contaminated packaging should be disposed of in the same manner as the chemical.
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Emergency Procedures

Emergency Situation

Action

Skin Contact

Immediately remove all contaminated clothing.
Rinse the affected skin with plenty of water. If
skin irritation or a rash occurs, seek medical
advice.[1][2]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Immediately call a
POISON CENTER or doctor.[2]

Move the person to fresh air. If breathing is

Inhalation difficult or stops, provide artificial respiration.
Seek medical attention.[1]
Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical
attention.[1][2]

Operational Workflow for Handling Furandiol

The following diagram illustrates the standard operational workflow for safely handling

Furandiol in a laboratory setting.
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Caption: Workflow for safe handling of Furandiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14608840?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

